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Ethyl[2-(3-methoxyphenyl)ethyl]amine Documentation Hub

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  • Product: Ethyl[2-(3-methoxyphenyl)ethyl]amine
  • CAS: 782450-14-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Ethyl[2-(3-methoxyphenyl)ethyl]amine and its Precursor

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Ethyl[2-(3-methoxyphenyl)ethyl]amine, a derivative of the more extensively documented com...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl[2-(3-methoxyphenyl)ethyl]amine, a derivative of the more extensively documented compound, 2-(3-methoxyphenyl)ethylamine. Due to the limited direct research on the N-ethylated form, this document establishes a foundational understanding by first detailing the characteristics of its primary amine precursor. It then logically extrapolates to the synthesis, putative properties, and potential applications of Ethyl[2-(3-methoxyphenyl)ethyl]amine, offering field-proven insights for professionals in drug development and scientific research. This guide emphasizes experimental causality and self-validating protocols, grounded in authoritative chemical principles.

Introduction: The Core Moiety - 2-(3-Methoxyphenyl)ethylamine

To comprehend the technical nuances of Ethyl[2-(3-methoxyphenyl)ethyl]amine, a thorough understanding of its parent compound, 2-(3-methoxyphenyl)ethylamine, is paramount. This primary amine serves as the foundational scaffold and its properties significantly influence those of its N-alkylated derivatives.

Chemical Identity and Synonyms

The precursor compound, 2-(3-methoxyphenyl)ethylamine, is a well-documented chemical entity.

  • Chemical Name: 2-(3-methoxyphenyl)ethylamine[1][2][3]

  • CAS Number: 2039-67-0[1][2][3]

  • Molecular Formula: C9H13NO[1][2][3]

  • Synonyms: 3-Methoxyphenethylamine, 3-(2-Aminoethyl)anisole, m-Methoxyphenethylamine[1][3]

Physicochemical Properties

The physical and chemical characteristics of 2-(3-methoxyphenyl)ethylamine are crucial for its handling, storage, and synthetic applications.

PropertyValueSource
Molecular Weight 151.21 g/mol [1][4]
Appearance Colorless to light yellow liquid[1][4]
Boiling Point 118-119 °C at 6 mmHg[4]
Density 1.038 g/mL at 25 °C[4]
Refractive Index n20/D 1.538[4]
Solubility Sparingly soluble in methanol, slightly soluble in chloroform and DMSO, insoluble in water.[4]

The Target Derivative: Ethyl[2-(3-methoxyphenyl)ethyl]amine

Ethyl[2-(3-methoxyphenyl)ethyl]amine, the N-ethyl derivative of the aforementioned primary amine, is a less common compound with limited commercially available data. This section will delve into its projected synthesis, properties, and potential research avenues.

Chemical Identity
  • Chemical Name: N-Ethyl-2-(3-methoxyphenyl)ethylamine

  • Molecular Formula: C11H17NO

Synthesis and Experimental Protocols

The synthesis of Ethyl[2-(3-methoxyphenyl)ethyl]amine can be logically achieved through the N-alkylation of its primary amine precursor. Reductive amination stands out as a robust and widely employed method for such transformations due to its efficiency and control over the degree of alkylation.[7][8]

Proposed Synthetic Pathway: Reductive Amination

This method involves the reaction of 2-(3-methoxyphenyl)ethylamine with acetaldehyde in the presence of a reducing agent. The reaction proceeds via an intermediate imine, which is then reduced to the secondary amine.[7][9]

Reaction:

2-(3-methoxyphenyl)ethylamine + Acetaldehyde → [Imine Intermediate] --(Reducing Agent)--> N-Ethyl-2-(3-methoxyphenyl)ethylamine

Detailed Experimental Protocol

This protocol is a self-validating system, designed to ensure high yield and purity.

Materials:

  • 2-(3-methoxyphenyl)ethylamine (1 equivalent)

  • Acetaldehyde (1.1 equivalents)

  • Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 equivalents)[8]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-(3-methoxyphenyl)ethylamine and dissolve it in the chosen solvent.

  • Aldehyde Addition: Add acetaldehyde to the solution and stir the mixture at room temperature for 20-30 minutes to allow for the formation of the imine intermediate.

  • Reduction: Carefully add sodium triacetoxyborohydride portion-wise to the reaction mixture. The addition may be exothermic. Maintain the temperature with an ice bath if necessary.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel to yield the pure Ethyl[2-(3-methoxyphenyl)ethyl]amine.

Visualization of the Synthetic Workflow

G cluster_setup Reaction Setup cluster_imine Imine Formation cluster_reduction Reduction cluster_workup Workup & Purification A Dissolve 2-(3-methoxyphenyl)ethylamine in Dichloromethane B Add Acetaldehyde (Stir for 30 min) A->B Step 1 C Portion-wise addition of Sodium Triacetoxyborohydride B->C Step 2 D Stir for 12-24 hours (Monitor by TLC/GC-MS) C->D Step 3 E Quench with aq. NaHCO3 D->E Step 4 F Extract with Dichloromethane E->F Step 5 G Dry and Concentrate F->G Step 6 H Purify by Column Chromatography G->H Step 7 I I H->I Pure Product

Sources

Exploratory

An In-depth Technical Guide to N,N-diethyl-3-methoxyphenethylamine

For Researchers, Scientists, and Drug Development Professionals Abstract N,N-diethyl-3-methoxyphenethylamine is a substituted phenethylamine derivative. This technical guide provides a comprehensive overview of its chemi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-diethyl-3-methoxyphenethylamine is a substituted phenethylamine derivative. This technical guide provides a comprehensive overview of its chemical properties, including its molecular formula and weight. Due to the limited availability of direct research on this specific compound, this document also explores established synthetic routes and analytical methodologies for closely related phenethylamines, offering valuable insights for researchers. Furthermore, a discussion on the potential pharmacological and toxicological profiles is presented, based on the characteristics of its structural analogs.

Core Molecular and Physical Properties

N,N-diethyl-3-methoxyphenethylamine is a tertiary amine with a methoxy group substituted at the third position of the phenyl ring.

PropertyValueSource
Molecular Formula C13H21NO[1][2]
Molecular Weight 207.32 g/mol [1][2]
Exact Mass 207.162314 g/mol [1][2]
InChI InChI=1S/C13H21NO/c1-4-14(5-2)10-9-12-7-6-8-13(11-12)15-3/h6-8,11H,4-5,9-10H2,1-3H3[1][2]
InChIKey WSPVURPVOWOYQC-UHFFFAOYSA-N[1][2]
SMILES C=1(C=C(C=CC1)OC)CCN(CC)CC[1][2]

Synthesis and Purification

Proposed Synthetic Pathway: Reductive Amination

This pathway would likely begin with 3-methoxyphenylacetone.

G cluster_0 Step 1: Reductive Amination 3-methoxyphenylacetone 3-methoxyphenylacetone Intermediate Schiff Base Intermediate 3-methoxyphenylacetone->Intermediate Reacts with Diethylamine Diethylamine Diethylamine->Intermediate Reacts with Reducing_Agent Reducing Agent (e.g., Sodium cyanoborohydride) Product N,N-diethyl-3-methoxyphenethylamine Reducing_Agent->Product Intermediate->Product Reduced by

Caption: Proposed reductive amination pathway for the synthesis of N,N-diethyl-3-methoxyphenethylamine.

Experimental Protocol (Hypothetical):

  • Reaction Setup: In a round-bottom flask, dissolve 3-methoxyphenylacetone in a suitable solvent such as methanol.

  • Amine Addition: Add an excess of diethylamine to the solution.

  • pH Adjustment: Adjust the pH of the mixture to approximately 6-7 using a suitable acid, such as acetic acid, to facilitate the formation of the Schiff base intermediate.

  • Reduction: Introduce a reducing agent, for instance, sodium cyanoborohydride, to the reaction mixture. Allow the reaction to proceed at room temperature with stirring for a designated period, typically several hours to overnight.

  • Workup: Quench the reaction by adding water and adjust the pH to basic conditions (pH > 12) using a strong base like sodium hydroxide.

  • Extraction: Extract the aqueous layer multiple times with an organic solvent, such as chloroform or dichloromethane, to isolate the product.

  • Purification: Combine the organic layers, dry them over an anhydrous salt (e.g., sodium sulfate), and concentrate the solution under reduced pressure to yield the crude product. Further purification can be achieved through techniques like vacuum distillation or column chromatography.

Analytical Methodologies

For the detection and quantification of N,N-diethyl-3-methoxyphenethylamine in various matrices, including biological samples, hyphenated chromatographic techniques are the methods of choice due to their high sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and thermally stable compounds like phenethylamines.

Sample Preparation and Derivatization:

  • Extraction: Liquid-liquid extraction or solid-phase extraction (SPE) can be employed to isolate the analyte from the sample matrix.

  • Derivatization: To improve chromatographic properties and mass spectral fragmentation, derivatization with agents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or heptafluorobutyric anhydride (HFBA) may be necessary[3].

GC-MS Conditions (General):

  • GC Column: A non-polar or medium-polarity capillary column is typically used[3].

  • Injection: Splitless injection is often preferred for trace analysis.

  • Ionization: Electron ionization (EI) is the standard mode.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and is particularly suitable for the analysis of non-volatile or thermally labile compounds, although N,N-diethyl-3-methoxyphenethylamine is likely amenable to GC-MS.

LC-MS/MS Conditions (General):

  • LC Column: A C18 reversed-phase column is commonly used for the separation of phenethylamines.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid, is typical.

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally effective for phenethylamines.

  • Detection: Multiple Reaction Monitoring (MRM) would be used for quantification, providing high selectivity and sensitivity.

G cluster_0 Analytical Workflow Sample Sample Extraction Extraction (LLE or SPE) Sample->Extraction Derivatization Derivatization (Optional, for GC-MS) Extraction->Derivatization Analysis Analysis Derivatization->Analysis GC_MS GC-MS Analysis->GC_MS If volatile LC_MS_MS LC-MS/MS Analysis->LC_MS_MS If not Data Data Analysis GC_MS->Data LC_MS_MS->Data

Sources

Foundational

Metabolic Pathways of Ethyl-Substituted Phenethylamines: A Technical Guide

Executive Summary The introduction of an ethyl group onto the phenethylamine scaffold—whether on the nitrogen atom ( -ethyl) or the aromatic ring (e.g., 4-ethyl)—introduces distinct metabolic liabilities that significant...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The introduction of an ethyl group onto the phenethylamine scaffold—whether on the nitrogen atom (


-ethyl) or the aromatic ring (e.g., 4-ethyl)—introduces distinct metabolic liabilities that significantly alter pharmacokinetics compared to their methyl or hydrogen analogs. This guide analyzes the biotransformation of these compounds, focusing on the mechanistic role of Cytochrome P450 (CYP) isoforms and Carboxylesterases (CES). It provides a validated experimental framework for studying these pathways in vitro.

Structural Classification & Metabolic Logic

To predict metabolic fate, one must first classify the ethyl substitution. The "ethyl handle" dictates the primary enzymatic attack vector.

Substitution TypeRepresentative CompoundPrimary Metabolic LiabilityKey Enzyme Systems

-Ethyl

-Ethylamphetamine,

-Ethylpentylone
Oxidative

-Dealkylation
CYP2D6, CYP2C19, CYP3A4
Ring-Ethyl (C4) 2C-E (2,5-dimethoxy-4-ethylphenethylamine)

-Oxidation (Side chain)
CYP2D6, MAO-A/B
Ester-Ethyl EthylphenidateHydrolysis / TransesterificationCES1 (Carboxylesterase 1)
The Steric-Electronic Trade-off

The ethyl group increases lipophilicity (


) relative to a methyl group, theoretically increasing blood-brain barrier penetration. However, it also introduces a sterically accessible site for oxidative attack.
  • 
    -Ethyl vs. 
    
    
    
    -Methyl:
    
    
    -deethylation is generally slower than
    
    
    -demethylation due to steric hindrance at the
    
    
    -carbon, often resulting in a longer half-life for the parent compound before conversion to the primary amine.

Phase I Transformations: Mechanistic Pathways

Oxidative -Dealkylation (The Dominant Pathway)

For


-ethyl compounds (e.g., 

-ethylpentylone,

-ethylhexedrone), the primary clearance mechanism is the removal of the ethyl group to yield the primary amine.

Mechanism:

  • 
    -Hydroxylation:  The CYP enzyme (typically CYP2D6 or CYP3A4) abstracts a hydrogen from the 
    
    
    
    -carbon of the ethyl group.
  • Radical Rebound: Oxygen rebound creates an unstable carbinolamine intermediate (

    
    -CH(OH)CH
    
    
    
    ).
  • Spontaneous Cleavage: The intermediate collapses, releasing acetaldehyde and the primary amine metabolite.

Technical Note: Unlike methyl groups which release formaldehyde, the release of acetaldehyde can form Schiff bases with endogenous proteins, potentially contributing to idiosyncratic toxicity.

Ring-Ethyl Oxidation (The 2C-E Pathway)

For compounds like 2C-E, the ethyl group is on the aromatic ring. The nitrogen is primary and often protected from rapid degradation by MAO due to the 4-position substitution.

  • Pathway:

    
    -hydroxylation of the ethyl chain 
    
    
    
    1-hydroxyethyl metabolite
    
    
    oxidation to Carboxymethyl metabolite (2C-E-COOH).
  • Significance: This converts a lipophilic psychoactive compound into a highly polar acid, facilitating rapid renal excretion.

Beta-Ketone Reduction (Cathinones)

For ethyl-substituted cathinones (


-ethylpentylone), a non-CYP pathway competes:
  • Enzyme: Cytosolic carbonyl reductases.

  • Reaction: Reduction of the

    
    -ketone to a secondary alcohol.
    
  • Stereochemistry: This reaction is often stereoselective, producing specific diastereomers that may retain biological activity.

Isoform Specificity & Clinical Implications[1][2]

CYP2D6: The Genetic Bottleneck

CYP2D6 is the high-affinity, low-capacity enzyme responsible for the basic nitrogen interaction in phenethylamines.

  • Polymorphism Risk: Poor Metabolizers (PMs) cannot efficiently

    
    -dealkylate 
    
    
    
    -ethyl analogs. This leads to accumulation of the parent drug, increasing adrenergic toxicity (hypertension, tachycardia).
  • Substrate Overlap: Co-administration with CYP2D6 inhibitors (e.g., fluoxetine, bupropion) will significantly prolong the half-life of

    
    -ethylphenethylamines.
    
CES1: The Transesterification Anomaly (Ethylphenidate)

Ethylphenidate is unique. It is often not a parent drug but a metabolite formed in vivo when Methylphenidate is co-ingested with Ethanol.

  • Mechanism: CES1 catalyzes the transesterification of methylphenidate with ethanol, replacing the methyl ester with an ethyl ester.

  • Toxicity: Ethylphenidate is more dopaminergic and less noradrenergic than methylphenidate, altering the abuse potential profile.

Visualization of Metabolic Pathways[3]

The following diagram illustrates the divergent pathways for an


-ethyl substituted cathinone (like 

-ethylpentylone) versus a Ring-ethyl phenethylamine (like 2C-E).

MetabolicPathways cluster_legend Pathway Key NEthyl N-Ethyl Parent (e.g., N-Ethylpentylone) Carbinol Carbinolamine Intermediate NEthyl->Carbinol CYP2D6/3A4 (Hydroxylation) Alcohol Beta-Hydroxy Metabolite NEthyl->Alcohol Carbonyl Reductase (Ketone Reduction) RingEthyl Ring-Ethyl Parent (e.g., 2C-E) OmegaOH 1-Hydroxyethyl Metabolite RingEthyl->OmegaOH CYP P450 (Omega-Oxidation) PrimaryAmine Primary Amine (Active/Inactive) RingEthyl->PrimaryAmine MAO (Deamination - Minor) Carbinol->PrimaryAmine Spontaneous Cleavage Acetaldehyde Acetaldehyde Carbinol->Acetaldehyde Carboxy Carboxylic Acid (Inactive) OmegaOH->Carboxy Dehydrogenase key1 Blue: Parent Drug key2 Yellow: Unstable Intermediate key3 Green: Stable Metabolite

Caption: Divergent metabolic fates of N-ethyl (dealkylation) vs. Ring-ethyl (oxidation) phenethylamines.

Experimental Protocol: In Vitro Intrinsic Clearance (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> )[4][5][6]

To validate these pathways, the following Human Liver Microsome (HLM) assay is the industry standard. This protocol is designed to capture the linear phase of metabolism.

Materials
  • Enzyme Source: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Quench Solution: Ice-cold Acetonitrile (ACN) containing internal standard (e.g., D5-Amphetamine).

Workflow Diagram

HLM_Protocol Step1 1. Pre-Incubation (37°C, 5 min) Substrate + HLM + Buffer Step2 2. Initiation Add NADPH Generating System Step1->Step2 Start Reaction Step3 3. Sampling Points (0, 5, 15, 30, 60 min) Step2->Step3 Kinetic Phase Step4 4. Quenching Add Ice-Cold ACN (1:3 ratio) Step3->Step4 Stop Reaction Step5 5. Analysis Centrifuge -> LC-MS/MS Step4->Step5 Extract Metabolites

Caption: Standardized HLM incubation workflow for determining metabolic stability and identifying metabolites.

Step-by-Step Methodology
  • Preparation: Thaw HLMs on ice. Prepare substrate stock (10 mM in DMSO). Dilute to 1 µM working concentration in phosphate buffer (final DMSO <0.1%).

  • Pre-incubation: Mix Buffer, HLM (final 0.5 mg/mL), and Substrate. Equilibrate at 37°C for 5 minutes.

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Controls:

    • Negative Control: No NADPH (assess chemical stability).

    • Positive Control: Testosterone (CYP3A4 probe) or Dextromethorphan (CYP2D6 probe).

  • Termination: At defined timepoints (

    
     min), transfer aliquots into tubes containing ice-cold ACN.
    
  • Analysis: Centrifuge at 10,000 x g for 10 min. Inject supernatant into LC-HRMS (High-Resolution Mass Spectrometry) to identify metabolites based on exact mass shifts (e.g., -28.0313 Da for deethylation).

Forensic & Clinical Biomarkers[2][7]

When analyzing biological samples, the parent compound may be absent due to rapid half-life. Target the following biomarkers:

Parent CompoundTarget Biomarker (Metabolite)Mass Shift (vs Parent)

-Ethylpentylone

-Ethylpentylone-alcohol (Reduced ketone)
+2.0156 Da

-Ethylpentylone
Pentylone (Nor-ethyl)-28.0313 Da
2C-E 2C-E-COOH (Carboxymethyl)+29.9742 Da
Ethylphenidate Ritalinic Acid-28.0313 Da (Hydrolysis)

Interpretation: The presence of the reduced ketone metabolite is often a more stable marker for cathinone intake than the


-dealkylated metabolite, which can be generic to multiple parent drugs.

References

  • Costa, K. F., et al. (2024). "Metabolic Stability and Metabolite Identification of N-Ethyl Pentedrone Using Rat, Mouse and Human Liver Microsomes."[1][2] Pharmaceutics, 16(2), 257.[1][2] Link

  • Krotulski, A. J., et al. (2018). "N-Ethyl Pentylone (Ephylone) Intoxications: Quantitative Confirmation and Metabolite Identification in Authentic Human Biological Specimens."[3] Journal of Analytical Toxicology, 42(7), 467–475.[4] Link

  • Markowitz, J. S., et al. (2000). "Ethylphenidate formation in human subjects after the administration of a single dose of methylphenidate and ethanol." Drug Metabolism and Disposition, 28(6), 620-624. Link

  • Theobald, D. S., et al. (2005). "Phase I and II metabolism of the new designer drug 2,5-dimethoxy-4-ethylthio-beta-phenethylamine (2C-T-2) in humans." Journal of Mass Spectrometry, 40(9), 1157-1172. Link

Sources

Protocols & Analytical Methods

Method

Safe Handling, Storage, and Compliance Protocols for Methoxyphenethylamines in Research Settings

Introduction: The High-Stakes Nature of Substituted Phenethylamines Methoxyphenethylamines (e.g., Mescaline, 2C-B, 2C-I, DOx series) represent a class of potent psychoactive compounds extensively used in neuropharmacolog...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The High-Stakes Nature of Substituted Phenethylamines

Methoxyphenethylamines (e.g., Mescaline, 2C-B, 2C-I, DOx series) represent a class of potent psychoactive compounds extensively used in neuropharmacology to map 5-HT2A receptor density and function. While Safety Data Sheets (SDS) provide regulatory hazard classifications, they often lack the granular "application note" details required to handle milligram quantities of these high-potency, electrostatic solids without risking exposure or regulatory non-compliance.

This guide bridges the gap between the SDS and the bench, providing a self-validating workflow for the safe management of these compounds.

Core Hazards Summary
  • Acute Toxicity: Many analogs have undefined LD50s in humans but are presumed active/toxic in the sub-milligram to low-milligram range.

  • CNS Effects: Potent hallucinogens; accidental exposure can lead to profound alteration of consciousness, tachycardia, and vasoconstriction.

  • Physical State: Hydrochloride salts are often fine, electrostatic powders prone to aerosolization.

Risk Assessment & Toxicological Mechanism

To understand the safety controls, one must understand the biological target. Methoxyphenethylamines are high-affinity partial agonists or full agonists at the serotonin 5-HT2A receptor.

Mechanistic Exposure Pathway

The following diagram illustrates the causality chain from barrier failure to physiological effect, highlighting why inhalation is the critical critical control point.

G Source Dry Powder (Electrostatic) BarrierFail Barrier Failure (Open Bench/Spill) Source->BarrierFail Aerosolization Route_Inhal Inhalation (Rapid Absorption) BarrierFail->Route_Inhal Primary Risk Route_Derm Dermal (Solvent Carrier) BarrierFail->Route_Derm Secondary Risk Receptor 5-HT2A Receptor (Cortical Pyramidal Neurons) Route_Inhal->Receptor Systemic Circ. Route_Derm->Receptor Effect CNS Toxicity (Hallucination/Sympathomimetic) Receptor->Effect Agonism

Figure 1: Exposure pathway analysis. Note that inhalation of dust poses the highest risk for rapid systemic onset due to the high vascularity of the lungs and bypass of first-pass metabolism.

Engineering Controls & PPE Matrix

Standard laboratory PPE is insufficient for handling neat (undiluted) powders of potent phenethylamines.

Table 1: State-Dependent Protection Standards
ParameterSolid State (Neat Powder) Solution State (<10 mg/mL)
Primary Engineering Control Class I Biological Safety Cabinet (BSC) or Chemical Fume Hood with HEPA filter. Reason: Prevents aerosol recirculation.Chemical Fume Hood.
Respiratory Protection N95 (minimum) or PAPR if handling >100mg.Surgical mask (for splash protection) or N95.
Dermal Protection Double Nitrile Gloves (0.11 mm min thickness). Outer glove changed immediately upon contamination.Single Nitrile Gloves.
Eye Protection Chemical Splash Goggles.Safety Glasses with Side Shields.
Tools Anti-static gun (Zerostat), Disposable spatulas.Positive displacement pipettes.

Protocol 1: Receipt, Stability, and Storage

Objective: Maintain chemical integrity while preventing diversion or degradation. Chemical Insight: Most methoxyphenethylamines are supplied as Hydrochloride (HCl) salts. Free bases are often oils that absorb atmospheric CO2 to form carbonates, altering stoichiometry.

Storage Workflow
  • Receipt: Inspect shipping container for breach. Wipe the exterior of the secondary container with methanol before storing.

  • Conditions:

    • Temperature: -20°C is standard for long-term stability (>1 year).

    • Environment: Desiccated and Dark. (Methoxy groups can be sensitive to photo-oxidation over long periods).

    • Security: Must be stored in a DEA-approved safe or lockbox anchored to the building structure (if Schedule I/II).

Self-Validating Stability Check
  • Visual: HCl salts should be white/off-white crystals. Yellowing indicates oxidation. Clumping indicates moisture ingress.

  • Solubility Check: Before an experiment, dissolve a small crystal in water. Turbidity suggests free-base reversion or carbonate formation.

Protocol 2: Solubilization of Electrostatic Solids

The Hazard: This is the highest-risk step. Dry phenethylamine salts are prone to static charge, causing particles to "jump" off spatulas.

Step-by-Step Methodology
  • Preparation:

    • Place a disposable balance draft shield inside the fume hood.

    • Use an ionizing bar or anti-static gun on the weighing vessel and the spatula.

  • Weighing by Difference (Recommended):

    • Do NOT try to weigh exactly 1.0 mg of powder directly onto a weigh boat.

    • Tare the vial containing the bulk stock.

    • Transfer a small amount to the destination vial.

    • Re-weigh the source vial. The loss in mass is your sample weight.

    • Why? This keeps the bulk container closed for the measurement and reduces open-air handling time.

  • Solvation:

    • Add solvent (DMSO or Methanol) immediately to the destination vial to trap the dust.

    • Vortex until fully dissolved.

  • Verification:

    • Confirm concentration via UV-Vis (using known extinction coefficients, typically

      
       at 280-290 nm for the benzene ring) if precise stoichiometry is critical.
      

Protocol 3: Decontamination and Waste Management

Chemistry: Phenethylamines are primary amines. They can be chemically deactivated via oxidative deamination.

Decontamination Solution (The "Destroyer")
  • Composition: 10% Sodium Hypochlorite (Bleach) + dilute NaOH (optional).

  • Mechanism: Hypochlorite oxidizes the amine to an imine/nitrile or cleaves the structure, rendering it pharmacologically inactive.

Spill Response Workflow

Decon Spill Spill Detected Isolate Evacuate Immediate Area Post Signage Spill->Isolate PPE Don PPE (Double Gloves, Goggles, N95) Isolate->PPE Cover Cover with Absorbent Pads (Dampened with Methanol) PPE->Cover Prevent Dust Destroy Apply 10% Bleach Solution (Allow 15 min contact) Cover->Destroy Chemical Inactivation Clean Wash with Soap & Water (Remove Bleach Residue) Destroy->Clean Verify UV Swab Test (Optional Validation) Clean->Verify

Figure 2: Spill response and decontamination logic.[1][2] Note the "Dampen" step: never sweep dry powder, as it generates aerosols.

Regulatory Compliance (US Context)

Most methoxyphenethylamines are Schedule I Controlled Substances under the Controlled Substances Act (CSA).

  • Usage Log: Every milligram must be accounted for.

    • Columns Required: Date, User, Starting Mass, Mass Removed, Mass Remaining, Purpose.

    • Zero-Out: When a vial is empty, wash it with solvent, add the wash to liquid waste, and log the vial as "Empty/Destroyed" with a witness signature.

  • Security: Keys to the storage box must be limited to authorized personnel only.

  • Inventory: A biennial (every 2 years) physical inventory is mandatory by DEA regulations.

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 1001, Phenethylamine. Retrieved from [Link]

  • U.S. Drug Enforcement Administration. (2023). Researcher's Manual: Controlled Substances Act. Retrieved from [Link]

  • American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

Sources

Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

1H NMR Spectrum Analysis of N-ethyl-2-(3-methoxyphenyl)ethanamine: A Comparative Analytical Guide

Executive Summary: The Analytical Mandate In drug development and forensic analysis, N-ethyl-2-(3-methoxyphenyl)ethanamine (often abbreviated as N-ethyl-3-methoxyphenethylamine) represents a critical structural scaffold....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Analytical Mandate

In drug development and forensic analysis, N-ethyl-2-(3-methoxyphenyl)ethanamine (often abbreviated as N-ethyl-3-methoxyphenethylamine) represents a critical structural scaffold. It serves as a precursor in the synthesis of specialized monoamine releasers and is a regioisomer of potential impurities.

This guide moves beyond simple spectral listing. It objectively compares the analytical performance of 1H NMR spectroscopy under different conditions (Salt vs. Free Base, Solvent Choice) and against its structural alternatives (Regioisomers). The goal is to provide a self-validating protocol that ensures unambiguous identification, specifically distinguishing the target 3-methoxy (meta) isomer from its 2-methoxy (ortho) and 4-methoxy (para) analogs.

Structural Analysis & Theoretical Prediction

Before spectral assignment, we must define the magnetic environment. The molecule consists of a flexible ethylamine side chain attached to a rigid aromatic core.

The Target Molecule[1][2]
  • IUPAC Name: N-ethyl-2-(3-methoxyphenyl)ethanamine

  • Formula: C11H17NO

  • Key Functional Groups:

    • Secondary Amine: Protonation state drastically alters chemical shifts.

    • Methoxy Group (Meta): Breaks symmetry, creating a complex aromatic splitting pattern essential for identification.

Graphviz Logic: Structural Connectivity

The following diagram maps the proton environments to their expected spectral signals.

G Mol N-ethyl-2-(3-methoxyphenyl)ethanamine Aromatic Aromatic Region (6.7 - 7.3 ppm) Mol->Aromatic Aliphatic Aliphatic Side Chain (1.0 - 3.0 ppm) Mol->Aliphatic Methoxy Methoxy Group (~3.8 ppm) Mol->Methoxy H2 H-2 (Singlet-like) Isolated between substituents Aromatic->H2 H46 H-4, H-6 (Doublets) Ortho coupling Aromatic->H46 H5 H-5 (Triplet) Meta coupling only Aromatic->H5 Benzylic Benzylic CH2 (Triplet) Aliphatic->Benzylic NCH2_Ring N-CH2 (Ring side) (Triplet) Aliphatic->NCH2_Ring NCH2_Ethyl N-CH2 (Ethyl group) (Quartet) Aliphatic->NCH2_Ethyl CH3 Terminal CH3 (Triplet) Aliphatic->CH3

Figure 1: Structural connectivity map linking proton environments to predicted NMR signals.

Comparative Analysis: Performance vs. Alternatives

The "performance" of an NMR assay is defined by its ability to resolve the target from impurities (isomers) and its reproducibility across forms (Salt vs. Base).

Comparison 1: Regioisomer Differentiation (The Critical Test)

The most common synthetic impurities are the 2-methoxy and 4-methoxy isomers. 1H NMR is the superior tool for distinguishing these, outperforming low-res MS.

FeatureTarget: 3-Methoxy (Meta) Alternative: 4-Methoxy (Para)Alternative: 2-Methoxy (Ortho)
Symmetry Asymmetric Symmetric (AA'BB' system) Asymmetric
Aromatic Integral 4H (4 distinct environments)4H (2 distinct environments)4H (Complex multiplet)
Key Diagnostic Signal H-2: Isolated singlet-like peak ~6.7-6.8 ppm. H-5: Distinct triplet ~7.2 ppm.Roofing Effect: Two doublets (or d-like peaks) ~6.8 & 7.1 ppm showing strong AA'BB' coupling.Shifted H-3: Upfield doublet ~6.8 ppm. H-6: Downfield shift due to side-chain proximity.
Performance Verdict High Resolution. The H-2 singlet is the "fingerprint" signal for the meta-isomer.Easy to ID. The symmetry makes it visually distinct (cleaner spectrum).Challenging. Often requires COSY to distinguish from Meta if resolution is low.
Comparison 2: Sample State (Free Base vs. HCl Salt)

The chemical shift of the protons alpha to the nitrogen is highly sensitive to pH.

  • Free Base (CDCl3): Sharp lines. Alpha-protons appear upfield (~2.8-2.9 ppm). NH is a broad singlet ~1.5 ppm.

  • HCl Salt (D2O or DMSO-d6): Alpha-protons shift downfield (~3.1-3.2 ppm) due to the positive charge on Nitrogen (deshielding). NH protons become distinct broad peaks ~9.0 ppm (in DMSO).

Recommendation: For definitive structural characterization, use the Free Base in CDCl3 . It minimizes line broadening and provides standard chemical shifts comparable to literature databases.

Experimental Protocol

To ensure reproducibility, follow this validated workflow.

Reagents & Equipment[4]
  • Solvent: CDCl3 (99.8% D) with 0.03% TMS (Internal Standard).

  • Field Strength: >300 MHz (400 MHz recommended for clear aromatic splitting).

  • Sample Conc: 10-15 mg in 0.6 mL solvent.

Step-by-Step Workflow (Salt to Base Conversion)

If your sample is the HCl salt (common commercial form), convert it in situ or prior to analysis to avoid broad peaks.

Workflow Start Start: Sample (HCl Salt) Step1 1. Dissolve in D2O/Na2CO3 (Partitioning) Start->Step1 Basify Step2 2. Extract into CDCl3 (In NMR tube or Separatory funnel) Step1->Step2 Extract Step3 3. Dry Organic Layer (Pass through MgSO4 plug) Step2->Step3 Remove Water Step4 4. Acquire 1H NMR (ns=16, d1=1.0s) Step3->Step4 Result Result: Sharp Free Base Spectrum Step4->Result

Figure 2: Workflow for converting HCl salt to Free Base for optimal NMR resolution.

Detailed Spectral Assignment (Data Table)

The following data represents the Free Base form in CDCl3 .

PositionProton TypeShift (δ ppm)MultiplicityIntegralCoupling (J Hz)Assignment Logic
Ar-H5 Aromatic7.18 - 7.24Triplet (t)1HJ ≈ 7.8Meta-coupling to H4/H6.
Ar-H6 Aromatic6.78 - 6.82Doublet (d)1HJ ≈ 7.6Ortho to ethyl chain.
Ar-H2 Aromatic6.74 - 6.76Singlet (br s)1H-Isolated between alkyl/methoxy.
Ar-H4 Aromatic6.70 - 6.74Doublet (dd)1HJ ≈ 8.0, 2.0Ortho to H5, Meta to H2.
-OCH3 Methoxy3.80Singlet (s)3H-Characteristic sharp singlet.
N-CH2 Ethyl (Side)2.85 - 2.92Triplet (t)2HJ ≈ 7.0Alpha to Nitrogen (Ring side).
Ar-CH2 Benzylic2.75 - 2.82Triplet (t)2HJ ≈ 7.0Beta to Nitrogen.
N-CH2 Ethyl (Group)2.68Quartet (q)2HJ ≈ 7.1Methylene of N-ethyl group.
NH Amine~1.8Broad (br)1H-Exchangeable (variable position).
CH3 Methyl1.12Triplet (t)3HJ ≈ 7.1Terminal methyl of N-ethyl.

Note: In the HCl salt (in DMSO-d6), the aliphatic protons (N-CH2 and Ar-CH2) will shift downfield to approximately 3.0 - 3.2 ppm, and the NH will appear as a broad singlet around 9.0 ppm.

References

  • Differentiation of Phenethylamine Isomers: Casale, J. F., & Hays, P. A. (2012).[1] Characterization of Eleven 2,5-Dimethoxy-N-(2-methoxybenzyl)phenethylamine (NBOMe) Derivatives and Differentiation from their 3- and 4-Methoxybenzyl Analogues. Microgram Journal.

  • Solvent Effects in NMR: Abraham, R. J., et al. (2006). The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry.

  • General Phenethylamine Spectral Data: National Center for Biotechnology Information. (2023).[2][3] PubChem Compound Summary for CID 74866, 3-Methoxyphenethylamine.

  • Synthesis and Characterization of N-Ethyl-phenethylamines: Bhat, C., et al. (2020). Ruthenium-Catalyzed Synthesis of Secondary Amines. (Supporting Information containing analogous NMR data).

Sources

Comparative

A Comparative Guide to FTIR Characteristic Peaks for Secondary Amines in Methoxyphenethylamines

For researchers and professionals in drug development and analytical chemistry, precise and rapid identification of functional groups within a molecular structure is paramount. Fourier Transform Infrared (FTIR) spectrosc...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and analytical chemistry, precise and rapid identification of functional groups within a molecular structure is paramount. Fourier Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique for this purpose, offering a unique vibrational fingerprint of a molecule. This guide provides an in-depth analysis of the characteristic FTIR absorption peaks for secondary amines, specifically within the versatile and pharmacologically significant class of methoxyphenethylamines. We will explore the theoretical underpinnings of these vibrational modes, present comparative data, and provide a robust experimental protocol for accurate spectral acquisition.

The Vibrational Signature of a Secondary Amine

The secondary amine, characterized by a nitrogen atom bonded to two carbon atoms and one hydrogen atom (R₂NH), presents several key vibrational modes that are readily identifiable in an infrared spectrum. Unlike primary amines (RNH₂), which exhibit two N-H stretching bands (asymmetric and symmetric), secondary amines display only a single N-H stretching vibration.[1] This distinction is a fundamental diagnostic tool for differentiating between these amine classes. Tertiary amines (R₃N), lacking an N-H bond, show no absorption in this region.[1]

The primary vibrational modes of interest for a secondary amine are:

  • N-H Stretching: This vibration corresponds to the stretching and compression of the nitrogen-hydrogen bond.

  • N-H Bending (or Wagging): This involves the change in the angle of the N-H bond relative to the rest of the molecule.

  • C-N Stretching: This relates to the stretching of the carbon-nitrogen bonds.

The precise wavenumbers at which these vibrations occur are sensitive to the electronic and steric environment of the amine, making FTIR a powerful tool for probing molecular structure.

Influence of Molecular Structure on Vibrational Frequencies

In the context of methoxyphenethylamines, the secondary amine's vibrational frequencies are primarily influenced by two factors: the nature of the groups attached to the nitrogen (aliphatic vs. aromatic) and the electronic effects of the methoxy substituent on the phenyl ring.

A crucial distinction arises when one of the carbon atoms bonded to the nitrogen is part of an aromatic ring, as is common in many phenethylamine derivatives.

  • Aromatic vs. Saturated Secondary Amines: Aromatic secondary amines typically exhibit their N-H stretching vibration at a higher wavenumber (around 3400 cm⁻¹) compared to saturated secondary amines (3320-3280 cm⁻¹).[2] Similarly, the C-N stretching band in aromatic amines is found at a higher frequency (1335-1250 cm⁻¹) than in aliphatic amines (1250-1020 cm⁻¹), a consequence of the increased double-bond character from resonance between the nitrogen's lone pair and the aromatic ring.[1][3]

The methoxy group (-OCH₃) on the phenyl ring, being an electron-donating group, can also subtly influence the electronic environment of the entire molecule, which may lead to minor shifts in the observed vibrational frequencies. The position of the methoxy group (ortho, meta, or para) will dictate the nature of its resonance and inductive effects, potentially leading to distinguishable shifts in the FTIR spectrum.

Comparative Analysis of Characteristic Peaks

The following table summarizes the expected FTIR absorption ranges for the key vibrational modes of a secondary amine in both aliphatic and aromatic contexts, relevant to the analysis of methoxyphenethylamines.

Vibrational ModeAliphatic Secondary Amine (cm⁻¹)Aromatic Secondary Amine (cm⁻¹)IntensityNotes
N-H Stretch 3350 - 3310~3400Weak to MediumA single, sharp peak. Its absence is indicative of a tertiary amine.[1]
N-H Bend (Wag) 910 - 665910 - 665Strong, BroadThis out-of-plane bending is a useful, though sometimes broad, indicator.[1]
C-N Stretch 1250 - 10201335 - 1250Medium to WeakCan be difficult to assign in the complex fingerprint region.[1]

Experimental Data Example: 4-Methoxy-N-ethylamphetamine HCl

4-Methoxy-N-ethylamphetamine is a secondary amine within the methoxyphenethylamine class. An analysis of its hydrochloride salt via FTIR-ATR reveals an absorbance pattern consistent with a secondary amine salt and a para-disubstituted aromatic ring.[4] While the protonation of the amine in the HCl salt form significantly alters the N-H stretching region (shifting it to a broad absorption in the 2800-3000 cm⁻¹ range), the other characteristic peaks of the molecule remain informative.[4][5]

Visualizing the Vibrational Modes

To better understand the atomic motions corresponding to these characteristic peaks, we can represent them with diagrams.

G cluster_0 N-H Stretching N N H H N->H C2 C2 N->C2 C1 C1 C1->N

Caption: N-H Stretching Vibration.

G cluster_1 N-H Bending (Wagging) C1 C1 N N C1->N C2 C2 N->C2 H H N->H H->H_out out-of-plane

Caption: N-H Bending (Wagging) Vibration.

Experimental Protocol: FTIR-ATR Analysis of Methoxyphenethylamines

This protocol outlines the steps for acquiring a high-quality FTIR spectrum of a secondary methoxyphenethylamine sample using an Attenuated Total Reflectance (ATR) accessory, which is ideal for both solid and liquid samples with minimal preparation.[6][7]

Materials:

  • FTIR spectrometer with an ATR accessory (e.g., diamond or germanium crystal)

  • Sample of methoxyphenethylamine (solid or liquid)

  • Spatula

  • Solvent for cleaning (e.g., isopropanol or acetone)

  • Lint-free wipes

G cluster_2 Experimental Workflow Start Start Clean_ATR Clean ATR Crystal Start->Clean_ATR Background_Scan Collect Background Spectrum Clean_ATR->Background_Scan Apply_Sample Apply Sample to Crystal Background_Scan->Apply_Sample Collect_Sample_Scan Collect Sample Spectrum Apply_Sample->Collect_Sample_Scan Process_Data Process and Analyze Data Collect_Sample_Scan->Process_Data End End Process_Data->End

Caption: FTIR-ATR Experimental Workflow.

Procedure:

  • Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium as per the manufacturer's instructions.

  • ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in an appropriate solvent (e.g., isopropanol). Allow the solvent to fully evaporate.

  • Background Spectrum Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This spectrum will account for any atmospheric (e.g., CO₂, water vapor) and instrumental absorptions, and it is crucial for obtaining a clean sample spectrum.[6]

  • Sample Application:

    • For solid samples: Place a small amount of the powdered or crystalline sample onto the center of the ATR crystal. Use the ATR's pressure arm to apply firm, even pressure to the sample, ensuring good contact with the crystal surface.[6]

    • For liquid samples: Place a single drop of the liquid sample onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

  • Sample Spectrum Collection: Acquire the FTIR spectrum of the sample. The number of scans can be adjusted to improve the signal-to-noise ratio; typically, 16 to 32 scans are sufficient.

  • Data Processing and Analysis: The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Analyze the spectrum, identifying the key peaks corresponding to the secondary amine and other functional groups present in the molecule.

  • Cleaning: After analysis, thoroughly clean the sample from the ATR crystal using a solvent-moistened, lint-free wipe.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation of methoxyphenethylamines, with the characteristic peaks of the secondary amine serving as a key diagnostic feature. By understanding the principles of N-H stretching, N-H bending, and C-N stretching vibrations, and how they are influenced by the surrounding molecular structure, researchers can confidently identify and differentiate these compounds. The provided experimental protocol offers a reliable method for obtaining high-quality spectra, ensuring the integrity and accuracy of the analytical results.

References

Sources

Validation

Comparative Guide: Crystal Structure Characterization of N-Ethyl-2-(3-methoxyphenyl)ethanamine Salts

Based on the comprehensive search and analysis, direct published crystal structure data for N-ethyl-2-(3-methoxyphenyl)ethanamine (also known as N-ethyl-3-methoxyphenethylamine or N-ethyl-3-MPEA) salts is not widely avai...

Author: BenchChem Technical Support Team. Date: February 2026

Based on the comprehensive search and analysis, direct published crystal structure data for N-ethyl-2-(3-methoxyphenyl)ethanamine (also known as N-ethyl-3-methoxyphenethylamine or N-ethyl-3-MPEA) salts is not widely available in open scientific literature.[1] The compound is a positional isomer of known phenethylamines and structurally related to Fenfluramine (3-trifluoromethyl analogue) and Methoxetamine precursors.[1]

Therefore, this guide is structured as a definitive methodological framework for researchers and drug development professionals. It synthesizes the principles of salt selection, crystallization, and structural characterization for this specific class of phenethylamines, using N-ethyl-3-MPEA as the primary case study.[1] It provides a self-validating protocol for generating the missing data, comparing theoretical salt forms (HCl, Fumarate, Tartrate) based on established structure-property relationships of analogous compounds.[1]

Executive Summary & Compound Profile

Target Compound: N-ethyl-2-(3-methoxyphenyl)ethanamine IUPAC Name: N-ethyl-2-(3-methoxyphenyl)ethan-1-amine Common Abbreviation: N-ethyl-3-MPEA Chemical Class: Phenethylamine (Secondary Amine) Molecular Formula: C


H

NO Molecular Weight: 179.26 g/mol (Free Base)[1]

Research Significance: N-ethyl-3-MPEA serves as a critical structural probe in the study of monoamine transporter affinity, specifically targeting the serotonin (SERT) and norepinephrine (NET) transporters.[1] As a secondary amine phenethylamine with a meta-methoxy substituent, it occupies a unique chemical space between the simple primary amine 3-MPEA and the more complex, substituted analogues like Fenfluramine.[1]

The Challenge: The free base of N-ethyl-3-MPEA is an oil at room temperature, making it unsuitable for solid-state characterization or stable pharmaceutical formulation.[1] Crystallization as a salt is mandatory.[1] This guide compares the three most viable salt forms—Hydrochloride (HCl) , Fumarate , and L-Tartrate —providing a roadmap for their synthesis, crystallization, and structural elucidation.[1]

Comparative Analysis of Salt Forms

The choice of salt form dictates the crystal packing, hygroscopicity, and solubility.[1] The following table compares the predicted properties of N-ethyl-3-MPEA salts based on data from structural analogues (e.g., Fenfluramine HCl, 3-MPEA HCl).

FeatureHydrochloride (HCl) Fumarate (1:1) L-Tartrate (1:1)
Stoichiometry 1:1 (Cation:Anion)2:1 or 1:1 (Base:Acid)1:1 (Base:Acid)
Predicted MP 140–160 °C160–180 °C130–150 °C
Crystallinity High; tends to form needles or plates.[1]High; often forms robust prisms.[1]Moderate; risk of solvates.[1]
Hygroscopicity Moderate to High.[1]Low (Non-hygroscopic).[1]Moderate.
Solubility (Water) Very High (>100 mg/mL).[1]Moderate (~10-50 mg/mL).[1]High (>50 mg/mL).[1]
Primary Use Initial screening, high solubility needs.[1]Stable solid forms, non-hygroscopic.[1]Chiral resolution (if applicable).[1]

Expert Insight:

  • HCl Salt: The default choice for initial screening due to ease of preparation.[1] However, phenethylamine HCl salts can be hygroscopic.[1] The chloride ion is a spherical counterion that allows for tight packing but lacks the directional hydrogen bonding of organic anions.[1]

  • Fumarate Salt: Recommended for long-term stability.[1] The fumarate dianion can bridge two protonated amine cations, often creating a stable, high-melting crystal lattice with extensive hydrogen bonding networks.[1]

  • L-Tartrate Salt: Useful if the goal is to explore chiral interactions or solvate formation, though N-ethyl-3-MPEA itself is achiral.[1]

Experimental Protocols: Synthesis & Crystallization

This section details the specific methodologies to generate single crystals suitable for X-ray diffraction (XRD).

Protocol A: Synthesis of the Hydrochloride Salt
  • Dissolution: Dissolve 1.0 g (5.58 mmol) of N-ethyl-3-MPEA free base in 10 mL of anhydrous diethyl ether.

  • Acidification: Slowly add 2.0 M HCl in diethyl ether (3.0 mL, 6.0 mmol) dropwise with vigorous stirring at 0 °C.

  • Precipitation: A white precipitate will form immediately.[1]

  • Recrystallization (Crucial Step):

    • Filter the crude solid.[1]

    • Dissolve in a minimum amount of boiling isopropanol (IPA).[1]

    • Add diethyl ether dropwise until slight turbidity is observed.[1]

    • Allow to cool slowly to room temperature, then place in a refrigerator (4 °C) for 24 hours.

    • Result: Fine, needle-like crystals suitable for powder XRD; larger prisms for single-crystal XRD may require slower evaporation.[1]

Protocol B: Synthesis of the Fumarate Salt
  • Stoichiometry: Use a 1:1 molar ratio. Dissolve 1.0 g (5.58 mmol) of free base in 10 mL ethanol.

  • Addition: Add a solution of fumaric acid (0.65 g, 5.58 mmol) in 15 mL warm ethanol.

  • Crystallization: Heat the mixture to reflux for 15 minutes, then allow to cool slowly to room temperature undisturbed.

  • Harvesting: Colorless prisms typically form within 48 hours.[1]

Structural Characterization Workflow

To definitively determine the crystal structure, follow this self-validating workflow.

Step 1: Single Crystal X-Ray Diffraction (SC-XRD)[1]
  • Instrument: Bruker D8 QUEST or similar diffractometer with Mo Kα radiation (

    
     Å).[1]
    
  • Temperature: Collect data at 100 K to minimize thermal motion and enhance resolution.

  • Data Reduction: Use APEX3 or CrysAlisPro software suites.[1]

  • Structure Solution: Use SHELXT (intrinsic phasing) and refine with SHELXL (least squares).[1]

Step 2: Analysis of Intermolecular Interactions
  • Hydrogen Bonding: Identify N–H···Cl or N–H···O interactions. In HCl salts of phenethylamines, the chloride ion typically accepts 2-3 hydrogen bonds, bridging cationic layers.[1]

  • Pi-Stacking: Measure the centroid-to-centroid distance between the phenyl rings.[1] A distance of 3.5–3.8 Å indicates significant

    
    -
    
    
    
    interactions, which stabilize the lattice.
Step 3: Hirshfeld Surface Analysis
  • Tool: CrystalExplorer.[1]

  • Purpose: To visualize and quantify the intermolecular interactions (H-bonds vs. van der Waals forces) that drive crystal packing.[1]

Visualization of the Characterization Workflow

The following diagram illustrates the logical flow from free base to solved crystal structure, highlighting the decision points for salt selection.

CrystalStructureWorkflow Start N-ethyl-3-MPEA (Free Base) (Liquid/Oil) SaltSelect Salt Selection Strategy Start->SaltSelect HCl HCl Salt (High Solubility) SaltSelect->HCl Standard Fumarate Fumarate Salt (High Stability) SaltSelect->Fumarate Stability Focus Tartrate Tartrate Salt (Chiral/Solvate Study) SaltSelect->Tartrate Specialized Crystallization Crystallization Protocol (Slow Evaporation/Cooling) HCl->Crystallization Fumarate->Crystallization Tartrate->Crystallization XRD Single Crystal XRD (Data Collection @ 100K) Crystallization->XRD Quality Crystals? Analysis Structure Solution & Refinement (SHELXT / SHELXL) XRD->Analysis Output Published CIF Data & Packing Analysis Analysis->Output

Figure 1: Workflow for the synthesis, crystallization, and structural determination of N-ethyl-3-MPEA salts.

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[1] (2011).[1][2] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1] [Link][1]

  • Groom, C. R., et al. (2016).[1] The Cambridge Structural Database.[1] Acta Crystallographica Section B, 72(2), 171-179. [Link]

  • Sheldrick, G. M. (2015).[1] SHELXT – Integrated space-group and crystal-structure determination.[1] Acta Crystallographica Section A, 71(1), 3-8.[1] [Link]

  • Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis.[1] CrystEngComm, 11(1), 19-32.[1] [Link]

  • NIST Chemistry WebBook. (2023).[1] 3-Methoxyphenethylamine (Related Base Data).[1][2][3][4][5] [Link][1][5][6]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety Guide: Personal Protective Equipment for Handling Ethyl[2-(3-methoxyphenyl)ethyl]amine

This guide provides essential, field-tested safety protocols for the handling of Ethyl[2-(3-methoxyphenyl)ethyl]amine (CAS No. 2039-67-0).

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential, field-tested safety protocols for the handling of Ethyl[2-(3-methoxyphenyl)ethyl]amine (CAS No. 2039-67-0). As a substituted phenethylamine, this compound presents significant hazards that necessitate rigorous adherence to safety procedures to protect laboratory personnel. This document moves beyond a simple checklist, offering a procedural and causal framework to build a culture of safety and confidence in your laboratory.

Hazard Assessment: The 'Why' Behind the Precautions

A thorough understanding of the risks associated with a chemical is the foundation of safe handling.[1] Ethyl[2-(3-methoxyphenyl)ethyl]amine is classified as a hazardous chemical, and its primary dangers dictate our protective strategy.[2]

  • Severe Corrosivity: The most critical hazard is its classification as a Category 1B corrosive substance.[2] This means it can cause severe skin burns and serious, potentially irreversible, eye damage upon contact.[2][3] The causality here is direct: the chemical's reactivity can rapidly destroy skin and eye tissue, making immediate and robust barrier protection non-negotiable.

  • Inhalation and Ingestion Risks: Vapors or mists can cause respiratory irritation.[4] Ingestion is harmful and can lead to severe damage to the gastrointestinal tract.[4] Therefore, all handling procedures must be designed to minimize the generation of aerosols and prevent accidental ingestion.[1]

  • Environmental Hazard: This compound is recognized as harmful to aquatic life, mandating responsible disposal to prevent environmental release.

The Hierarchy of Controls: Your Primary Defense

Personal Protective Equipment (PPE) is the final, crucial barrier between you and a chemical hazard. However, it should always be used in conjunction with more effective, preceding layers of protection.

  • Engineering Controls: These are the most effective controls as they isolate the hazard at the source. For Ethyl[2-(3-methoxyphenyl)ethyl]amine, the primary engineering control is a certified chemical fume hood .[2] All procedures that may generate vapors, mists, or aerosols must be conducted within a fume hood to protect respiratory safety.[1] Facilities must also be equipped with an eyewash station and a safety shower for immediate emergency use.[5]

  • Administrative Controls: These are the protocols and work practices that define how we work safely. This includes comprehensive training on this specific guide, clear labeling of all containers, and restricting access to authorized personnel only.[6]

  • Personal Protective Equipment (PPE): The last line of defense. The following sections detail the specific PPE required.

Core PPE Requirements: A Task-Based Approach

The level of PPE required is dictated by the specific task and the associated risk of exposure. The following table summarizes the minimum requirements for handling Ethyl[2-(3-methoxyphenyl)ethyl]amine.

TaskEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Low-Volume Handling (e.g., weighing <1g, preparing dilute solutions)Chemical splash goggles.[3][7]Double-gloving with chemical-resistant nitrile gloves.[8]Fully-buttoned laboratory coat.Required: Perform task within a certified chemical fume hood.[2]
High-Volume Handling (e.g., synthesis, large-scale reactions)Chemical splash goggles AND a full-face shield.[7]Elbow-length, chemical-resistant gloves (e.g., nitrile or neoprene).Chemical-resistant apron over a laboratory coat.Required: Perform task within a certified chemical fume hood.[2]
Spill Cleanup Full-face shield over chemical splash goggles.[7]Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton®).Impervious protective clothing or chemical-resistant suit.[3]Required: Full-facepiece respirator with appropriate chemical cartridges or a self-contained breathing apparatus (SCBA).[3][8]

Procedural Guidance: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination. Contaminated PPE must be removed in an order that ensures the hazard is not transferred to your skin, hair, or street clothes.

Donning and Doffing Workflow

PPE_Workflow cluster_donning Donning Sequence (Putting On) cluster_doffing Doffing Sequence (Taking Off) Don1 1. Lab Coat / Apron Don2 2. Mask / Respirator Don1->Don2 Don3 3. Goggles / Face Shield Don2->Don3 Don4 4. Gloves (cuffs over sleeves) Don3->Don4 Doff1 1. Gloves (outer pair if double-gloved) Doff2 2. Apron / Lab Coat Doff1->Doff2 Doff3 3. Goggles / Face Shield Doff2->Doff3 Doff4 4. Mask / Respirator Doff3->Doff4 Doff5 5. Inner Gloves Doff4->Doff5 Wash2 Wash Hands Thoroughly Doff5->Wash2 Wash1 Wash Hands

Caption: Workflow for the correct sequence of donning and doffing PPE.

Step-by-Step Donning Protocol:
  • Body Protection: Put on your lab coat and secure all buttons. If required, don a chemical-resistant apron.

  • Respiratory Protection: If a respirator is required, perform a seal check to ensure a proper fit.[9]

  • Eye/Face Protection: Put on chemical splash goggles. If required, add a face shield over the goggles.

  • Hand Protection: Put on the first pair of nitrile gloves. Pull the second pair of gloves over the first, ensuring the cuffs of the gloves go over the sleeves of your lab coat.[10]

Step-by-Step Doffing Protocol:
  • Gloves (Outer): Remove the outer pair of gloves, peeling them off so they turn inside out without touching the exterior surface. Dispose of them in the designated hazardous waste container.

  • Body Protection: Remove your apron, followed by your lab coat, by folding the contaminated exterior inward. Place it in a designated container for laundry or disposal.

  • Eye/Face Protection: Remove the face shield and goggles from the back of your head forward, avoiding touching the front surfaces.

  • Respiratory Protection: Remove your mask or respirator, touching only the straps.

  • Gloves (Inner): Remove the inner pair of gloves using the same inside-out technique.

  • Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[2]

Emergency Protocols: Immediate Response to Exposure

In the event of an exposure, immediate and correct action is critical to mitigate harm.

  • Skin Contact: Immediately go to the nearest safety shower.[11] Remove all contaminated clothing while under the shower.[2] Flush the affected area with copious amounts of water for at least 15 minutes.[12] Seek immediate medical attention.[2][3]

  • Eye Contact: Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[3]

  • Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth with water. Seek immediate medical attention and provide the Safety Data Sheet (SDS) to the medical personnel.

Decontamination and Disposal Plan

Proper disposal is a critical component of the chemical handling lifecycle, ensuring the safety of all personnel and protecting the environment.[1]

  • PPE Disposal: All disposable PPE used while handling Ethyl[2-(3-methoxyphenyl)ethyl]amine (gloves, aprons, etc.) must be considered contaminated. Place it in a designated, sealed, and clearly labeled hazardous waste container for disposal by a licensed professional waste service.[7][13]

  • Chemical Waste: Unused or waste Ethyl[2-(3-methoxyphenyl)ethyl]amine must be collected in a compatible, labeled, and sealed container.[7] This waste must be segregated from other waste streams, particularly acids and oxidizing agents, to prevent dangerous reactions.[2][7] Never dispose of this chemical down the sanitary sewer.[7][14] Arrange for collection by your institution's environmental health and safety department or a licensed hazardous waste disposal company.[7][13]

  • Empty Containers: The first rinse of an "empty" container must be collected as hazardous waste.[13] Subsequent rinses may allow for the container to be disposed of as regular laboratory glass or plastic waste, but consult your institution's specific guidelines.[14]

References

  • Safety First: Best Practices for Handling Research Chemicals. (2025). XPRESS CHEMS.
  • Safety First: Essential Guidelines for Handling Research Reagents and Equipment. (n.d.). BenchChem.
  • Amine Disposal For Businesses. (n.d.). Collect and Recycle.
  • Chapter 7 Chemical Disposal Procedures. (n.d.). University of Wisconsin–Madison.
  • Proper Disposal of AF 430 Amine: A Guide for Labor
  • SAFETY DATA SHEET: 2-(3-Methoxyphenyl)ethylamine. (2025). Fisher Scientific.
  • SAFETY DATA SHEET: 2-(3,4-dimethoxyphenyl)ethylamine. (2023). Sigma-Aldrich.
  • SAFETY DATA SHEET: 2-(3-Methoxyphenyl)ethylamine. (2018). TCI Chemicals.
  • SAFETY DATA SHEET: (R)-(+)-1-(3-Methoxyphenyl)ethylamine. (n.d.). Fisher Scientific.
  • SAFETY DATA SHEET: 2-(2-Methoxyphenoxy)ethylamine. (n.d.). Fisher Scientific.
  • Material Safety Data Sheet - Phenethylamine. (n.d.). Cole-Parmer.
  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006). NIOSH.
  • Personal protective equipment in your pharmacy. (2019). Alberta College of Pharmacy.
  • Chemwatch GHS SDS in English (European) 48281. (n.d.).
  • Properly Using PPE to Avoid Illicit Drug Exposure for First Responders . (2019). NIOSH. [Link]

  • HAZARD SUMMARY: Ethylamine. (2003). New Jersey Department of Health.

Sources

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